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N-[2-(Diacetylamino)-3-(4-isothiocyanatophenyl)propyl]-N-[2-(diacetylamino)propyl]acetamide N-[2-(Diacetylamino)-3-(4-isothiocyanatophenyl)propyl]-N-[2-(diacetylamino)propyl]acetamide
Brand Name: Vulcanchem
CAS No.: 141849-44-7
VCID: VC0129362
InChI: InChI=1S/C23H30N4O5S/c1-15(26(17(3)29)18(4)30)12-25(16(2)28)13-23(27(19(5)31)20(6)32)11-21-7-9-22(10-8-21)24-14-33/h7-10,15,23H,11-13H2,1-6H3
SMILES: CC(CN(CC(CC1=CC=C(C=C1)N=C=S)N(C(=O)C)C(=O)C)C(=O)C)N(C(=O)C)C(=O)C
Molecular Formula: C23H30N4O5S
Molecular Weight: 474.6 g/mol

N-[2-(Diacetylamino)-3-(4-isothiocyanatophenyl)propyl]-N-[2-(diacetylamino)propyl]acetamide

CAS No.: 141849-44-7

Main Products

VCID: VC0129362

Molecular Formula: C23H30N4O5S

Molecular Weight: 474.6 g/mol

N-[2-(Diacetylamino)-3-(4-isothiocyanatophenyl)propyl]-N-[2-(diacetylamino)propyl]acetamide - 141849-44-7

CAS No. 141849-44-7
Product Name N-[2-(Diacetylamino)-3-(4-isothiocyanatophenyl)propyl]-N-[2-(diacetylamino)propyl]acetamide
Molecular Formula C23H30N4O5S
Molecular Weight 474.6 g/mol
IUPAC Name N-[2-(diacetylamino)-3-(4-isothiocyanatophenyl)propyl]-N-[2-(diacetylamino)propyl]acetamide
Standard InChI InChI=1S/C23H30N4O5S/c1-15(26(17(3)29)18(4)30)12-25(16(2)28)13-23(27(19(5)31)20(6)32)11-21-7-9-22(10-8-21)24-14-33/h7-10,15,23H,11-13H2,1-6H3
Standard InChIKey XKWMWKSTOBNCPW-UHFFFAOYSA-N
SMILES CC(CN(CC(CC1=CC=C(C=C1)N=C=S)N(C(=O)C)C(=O)C)C(=O)C)N(C(=O)C)C(=O)C
Canonical SMILES CC(CN(CC(CC1=CC=C(C=C1)N=C=S)N(C(=O)C)C(=O)C)C(=O)C)N(C(=O)C)C(=O)C
Synonyms 1B4M-DTPA
2-(4-isothiocyanatobenzyl)-6-methyldiethylenetriaminepentaacetic acid
2-(p-SCN-Bz)-6-methyl-DTPA
Mx-DTPA
PubChem Compound 3036099
Last Modified Nov 11 2021
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